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Compound of Interest
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Compound Name:
TRIPHENYLISOCYANURATE

CAS No.: 1785-02-0

Cat. No.: B3048654

Get Quote

An In-Depth Technical Guide to 1,3,5-Triphenyl-s-triazine-2,4,6(1H,3H,5H)-trione (CAS 1785-
02-0)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3,5-Triphenyl-s-triazine-2,4,6(1H,3H,5H)-trione, also known as triphenyl isocyanurate, is a
stable, crystalline organic compound with the CAS number 1785-02-0. It is the cyclic trimer of
phenyl isocyanate. This molecule features a central, six-membered triazinane trione ring, to
which three phenyl groups are attached at the nitrogen atoms[1][2][3]. Its rigid, well-defined
structure and thermal stability make it a compound of significant interest, primarily as a key
reference and model compound in the field of polymer chemistry. This guide provides a
comprehensive overview of its synthesis, physicochemical properties, analytical
characterization, and handling protocols, designed to support researchers in leveraging this
compound for advanced material science and analytical applications.

Physicochemical Properties
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1,3,5-Triphenylisocyanurate is a white to off-white crystalline solid under standard
conditions[2][4]. Its non-polar nature, conferred by the three phenyl groups, dictates its
solubility, rendering it insoluble in water but soluble in non-polar organic solvents such as
toluene, benzene, and chloroform[4]. This solubility profile is a critical consideration for its use
in organic synthesis and as a standard for analytical techniques.

Table 1: Physicochemical Properties of 1,3,5-Triphenylisocyanurate

Property Value Source(s)
CAS Number 1785-02-0 [1]
Molecular Formula C21H15N303 [1112][3]
Molecular Weight 357.36 g/mol [11[3]
Appearance Crystalline solid [4]

Melting Point 285-288 °C

Boiling Point 515 °C at 760 mmHg

Density 1.365 g/cm3

Insoluble in water; Soluble in
Solubility non-polar organic solvents [4]

(e.g., toluene, chloroform)

YEACGXMAEGBJSM-
InChiKey [1][3]
UHFFFAOYSA-N

Synthesis Pathway: Cyclotrimerization of Phenyl
Isocyanate

The primary and most direct route for the synthesis of 1,3,5-triphenylisocyanurate is the
cyclotrimerization of its monomer, phenyl isocyanate. This reaction is typically catalyzed by a
variety of agents, including phosphines, amines, or metal complexes. The selection of the
catalyst is crucial as it influences reaction rate and yield.
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Caption: Synthesis of 1,3,5-Triphenylisocyanurate via catalyzed cyclotrimerization.

General Laboratory Synthesis Protocol

This protocol is a generalized procedure based on established methods for isocyanate
trimerization. Researchers should consult specific literature for catalyst selection and
optimization.

e Reaction Setup: In a glovebox, add the chosen catalyst (e.g., 0.1 mol% of a
proazaphosphatrane catalyst) to a dry round-bottomed flask equipped with a magnetic stir
bar.

» Solvent Addition: Remove the flask from the glovebox and add a dry, inert solvent such as
toluene via syringe.
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o Reactant Addition: With vigorous stirring, add phenyl isocyanate (3 equivalents relative to the
desired product) to the flask. The reaction is typically conducted at room temperature.

» Reaction and Precipitation: The reaction progress is marked by the precipitation of the solid
1,3,5-triphenylisocyanurate product from the solution.

« Isolation and Purification: Once the reaction is complete (as monitored by techniques like
TLC or IR spectroscopy), the solid product is collected by filtration. The collected solid is then
washed with a small amount of cold solvent to remove any unreacted starting material or

catalyst residues.

e Drying: The purified product is dried under reduced pressure to yield the final crystalline

solid.

Analytical Characterization Workflow

A multi-technique approach is essential for the unambiguous characterization of 1,3,5-
triphenylisocyanurate, confirming its identity, purity, and structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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